Cas no 497848-13-2 (Benzenamine, 4-imidazo[1,2-a]pyridin-2-yl-N-methyl-)

• Product Name: Benzenamine, 4-imidazo[1,2-a]pyridin-2-yl-N-methyl-
• CAS No: 497848-13-2
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• CID: 1551157
• PubChem ID: 10889525
• Update Time: 2025-04-21

Benzenamine, 4-imidazo[1,2-a]pyridin-2-yl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-imidazo[1,2-a]pyridin-2-yl-N-methyl-
• 4-imidazo[1,2-a]pyridin-2-yl-N-methylaniline
• 4-{IMIDAZO[1,2-A]PYRIDIN-2-YL}-N-METHYLANILINE
• 4-(Imidazo[1,2-a]pyridin-2-yl)-N-methylaniline
• BDBM50122782
• CHEMBL81685
• (4-Imidazo[1,2-a]pyridin-2-yl-phenyl)-methyl-amine
• DTXSID30447282
• SCHEMBL12799208
• 497848-13-2

• Inchi： 1S/C14H13N3/c1-15-12-7-5-11(6-8-12)13-10-17-9-3-2-4-14(17)16-13/h2-10,15H,1H3
• InChI Key： POPKEMGAZDABEZ-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=NC(=C2)C1C=CC(=CC=1)NC

Computed Properties

• Exact Mass: 223.11109
• Monoisotopic Mass: 223.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.33